2,2-Dimethyl-N-pyridin-4-yl-propionamide
Cat. No. B1297420
Key on ui cas rn:
70298-89-4
M. Wt: 178.23 g/mol
InChI Key: JCMMVFHXRDNILC-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US07560558B2
Procedure details
4-Aminopyridine (4.70 g) and triethylamine (6.31 g) were dissolved in dichloromethane (75 ml) to prepare a solution which was then cooled to 0° C. A solution of pivaloyl chloride (6.63 g) in dichloromethane (10 ml) was gradually added dropwise thereto, and the mixture was stirred at 0° C. for 15 min. Thereafter, the reaction solution was stirred at room temperature overnight. The reaction solution was poured into water (50 ml). The dichloromethane layer was washed with a dilute aqueous sodium hydrogencarbonate solution and was dried over anhydrous sodium sulfate. The solvent was removed by distillation under the reduced pressure, and the residue was purified by column chromatography using chloroform to give 2,2-dimethyl-N-pyridin-4-yl-propionamide (7.70 g, yield 87%).
Yield
87%
Identifiers
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REACTION_CXSMILES
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[NH2:1][C:2]1[CH:7]=[CH:6][N:5]=[CH:4][CH:3]=1.C(N(CC)CC)C.[C:15](Cl)(=[O:20])[C:16]([CH3:19])([CH3:18])[CH3:17].O>ClCCl>[CH3:17][C:16]([CH3:19])([CH3:18])[C:15]([NH:1][C:2]1[CH:7]=[CH:6][N:5]=[CH:4][CH:3]=1)=[O:20]
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Inputs
Step One
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Name
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|
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Quantity
|
4.7 g
|
|
Type
|
reactant
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|
Smiles
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NC1=CC=NC=C1
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|
Name
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|
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Quantity
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6.31 g
|
|
Type
|
reactant
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Smiles
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C(C)N(CC)CC
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Name
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|
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Quantity
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75 mL
|
|
Type
|
solvent
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|
Smiles
|
ClCCl
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Step Two
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Name
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|
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Quantity
|
6.63 g
|
|
Type
|
reactant
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Smiles
|
C(C(C)(C)C)(=O)Cl
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|
Name
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|
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Quantity
|
10 mL
|
|
Type
|
solvent
|
|
Smiles
|
ClCCl
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Step Three
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Name
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|
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Quantity
|
50 mL
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|
Type
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reactant
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|
Smiles
|
O
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Conditions
Temperature
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Control Type
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UNSPECIFIED
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Setpoint
|
0 °C
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Stirring
|
Type
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CUSTOM
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Details
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the mixture was stirred at 0° C. for 15 min
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Rate
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UNSPECIFIED
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|
RPM
|
0
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Other
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Conditions are dynamic
|
1
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|
Details
|
See reaction.notes.procedure_details.
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Workups
CUSTOM
|
Type
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CUSTOM
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|
Details
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to prepare a solution which
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STIRRING
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Type
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STIRRING
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|
Details
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Thereafter, the reaction solution was stirred at room temperature overnight
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|
Duration
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8 (± 8) h
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WASH
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Type
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WASH
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|
Details
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The dichloromethane layer was washed with a dilute aqueous sodium hydrogencarbonate solution
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DRY_WITH_MATERIAL
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Type
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DRY_WITH_MATERIAL
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|
Details
|
was dried over anhydrous sodium sulfate
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CUSTOM
|
Type
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CUSTOM
|
|
Details
|
The solvent was removed by distillation under the reduced pressure
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CUSTOM
|
Type
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CUSTOM
|
|
Details
|
the residue was purified by column chromatography
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Outcomes
Product
Details
Reaction Time |
15 min |
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Name
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|
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Type
|
product
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|
Smiles
|
CC(C(=O)NC1=CC=NC=C1)(C)C
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Measurements
| Type | Value | Analysis |
|---|---|---|
| AMOUNT: MASS | 7.7 g | |
| YIELD: PERCENTYIELD | 87% | |
| YIELD: CALCULATEDPERCENTYIELD | 86.5% |
Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
